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Compound of Interest

Compound Name: L791943

Cat. No.: B15575111 Get Quote

Technical Support Center: L791943-Based
Assays
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

L791943, a potent phosphodiesterase 4 (PDE4) inhibitor. Our goal is to help you address

common issues and ensure the accuracy and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)
Q1: What is L791943 and what is its mechanism of action?

L791943 is a selective inhibitor of phosphodiesterase 4 (PDE4). PDE4 is an enzyme

responsible for the degradation of cyclic adenosine monophosphate (cAMP), a crucial

intracellular second messenger. By inhibiting PDE4, L791943 leads to an increase in

intracellular cAMP levels. This elevation in cAMP modulates various cellular pathways,

including the reduction of pro-inflammatory responses, such as the release of tumor necrosis

factor-alpha (TNF-α).

Q2: What is the primary signaling pathway affected by L791943?

L791943, as a PDE4 inhibitor, directly modulates the cAMP signaling pathway. The diagram

below illustrates this mechanism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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